![molecular formula C14H15Cl2FN2OS B2402950 N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride CAS No. 2470438-97-0](/img/structure/B2402950.png)
N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride
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Description
N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C14H15Cl2FN2OS and its molecular weight is 349.25. The purity is usually 95%.
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Scientific Research Applications
Antipathogenic Activity
- N-phenyl substituted thiourea derivatives, including compounds with fluorine, bromine, or iodine, and particularly those with two or three chloride atoms, have shown significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus, which are known for biofilm formation. This highlights the potential of these derivatives in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Transcription Factor Inhibition
- Structurally related compounds have been studied for their ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors. The structure-activity relationship indicated that specific substitutions on the molecule could enhance cell-based activity and potential oral bioavailability, with certain substitutions maintaining or improving activity. The study provides insights into optimizing such compounds for better therapeutic effects (Palanki et al., 2000).
Synthesis and Spectral Properties
- Certain derivatives of thiophene carboxamides have been synthesized and analyzed for their spectral properties. The study included the correlation of spectral data with substituent constants and discussed the effects of substituents on spectral group absorptions. These findings are crucial for understanding the chemical behavior and potential applications of such compounds (Thirunarayanan & Sekar, 2013).
Radioligand Potential
- Quinoline-2-carboxamide derivatives have been labeled for potential use as radioligands for visualizing peripheral benzodiazepine receptors with positron emission tomography (PET). These compounds showed high specific binding to peripheral benzodiazepine receptors in various organs, suggesting their potential use in noninvasive assessments of these receptors in vivo (Matarrese et al., 2001).
Properties
IUPAC Name |
N-[[4-(aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2OS.ClH/c1-8-4-11(15)13(20-8)14(19)18-7-10-3-2-9(6-17)5-12(10)16;/h2-5H,6-7,17H2,1H3,(H,18,19);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOTNCJQBHSNJIX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C(=O)NCC2=C(C=C(C=C2)CN)F)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15Cl2FN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.